3-Cyclohexyl-6-methylpiperazin-2-one
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
3-Cyclohexyl-6-methylpiperazin-2-one is a heterocyclic organic compound belonging to the piperazin-2-one family. Its structure consists of a six-membered piperazine ring with a ketone group at position 2, a cyclohexyl substituent at position 3, and a methyl group at position 6. The cyclohexyl and methyl groups likely influence lipophilicity, steric effects, and hydrogen-bonding capacity, which are critical for solubility, stability, and biological interactions.
Properties
Molecular Formula |
C11H20N2O |
|---|---|
Molecular Weight |
196.29 g/mol |
IUPAC Name |
3-cyclohexyl-6-methylpiperazin-2-one |
InChI |
InChI=1S/C11H20N2O/c1-8-7-12-10(11(14)13-8)9-5-3-2-4-6-9/h8-10,12H,2-7H2,1H3,(H,13,14) |
InChI Key |
SENAERNMRQDYDZ-UHFFFAOYSA-N |
Canonical SMILES |
CC1CNC(C(=O)N1)C2CCCCC2 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-Cyclohexyl-6-methylpiperazin-2-one can be achieved through several methods. One common approach involves the cyclization of 1,2-diamine derivatives with sulfonium salts. This method typically involves the reaction of a protected 1,2-diamine with a sulfonium salt under basic conditions, leading to the formation of the piperazine ring . Another method includes the Ugi reaction, which is a multi-component reaction that can be used to synthesize piperazine derivatives .
Industrial Production Methods
Industrial production of 3-Cyclohexyl-6-methylpiperazin-2-one may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The specific details of industrial production methods are often proprietary and may vary between manufacturers.
Chemical Reactions Analysis
Types of Reactions
3-Cyclohexyl-6-methylpiperazin-2-one can undergo various chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, leading to the formation of oxidized products.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, resulting in reduced products.
Substitution: This reaction involves the replacement of one functional group with another, often using specific reagents and conditions.
Common Reagents and Conditions
Common reagents used in the reactions of 3-Cyclohexyl-6-methylpiperazin-2-one include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and various nucleophiles for substitution reactions .
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce amines or alcohols. Substitution reactions can lead to a wide range of derivatives with different functional groups.
Scientific Research Applications
3-Cyclohexyl-6-methylpiperazin-2-one has several scientific research applications, including:
Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.
Biology: It may be used in studies involving enzyme inhibition or as a ligand in binding assays.
Mechanism of Action
The mechanism of action of 3-Cyclohexyl-6-methylpiperazin-2-one involves its interaction with specific molecular targets and pathways. The exact mechanism may vary depending on the context of its use. For example, in medicinal applications, it may act as an inhibitor of certain enzymes or receptors, thereby modulating biological processes. The molecular targets and pathways involved are typically identified through biochemical assays and molecular docking studies .
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural Analogs: Piperazin-2-one Derivatives
The most closely related compound is (S)-6-cyclohexyl-piperazin-2-one (), which shares the piperazin-2-one core and cyclohexyl substituent but differs in substituent placement. Key comparisons include:
| Property | 3-Cyclohexyl-6-methylpiperazin-2-one | (S)-6-Cyclohexyl-piperazin-2-one |
|---|---|---|
| Molecular Formula | Likely C₁₁H₂₀N₂O* | C₁₀H₁₈N₂O |
| Molar Mass | ~196.30 g/mol* | 182.26 g/mol |
| Substituent Positions | Cyclohexyl (C3), methyl (C6) | Cyclohexyl (C6) |
| Lipophilicity (Predicted) | Higher (due to methyl group) | Moderate |
*Inferred based on structural similarity.
The cyclohexyl group at position 3 (vs. 6) could alter steric interactions in biological targets, though specific activity data are unavailable .
Heterocyclic Comparators: Pyridazin-3(2H)-ones
describes 5-chloro-6-phenylpyridazin-3(2H)-one derivatives , which share a ketone group but feature a pyridazine ring instead of piperazine. Key differences include:
Pyridazin-3(2H)-ones are often explored for medicinal applications due to their aromaticity and hydrogen-bonding capacity, whereas piperazin-2-ones may offer greater conformational flexibility for target binding .
Pharmacological Agents: Nitrosoureas
highlights 1,3-bis(2-chloroethyl)-1-nitrosourea (BCNU) , a nitrosourea anticancer agent. While structurally distinct from piperazin-2-ones, BCNU underscores the importance of alkylating groups (e.g., chloroethyl) in anticancer activity. Unlike BCNU, 3-cyclohexyl-6-methylpiperazin-2-one lacks alkylating moieties, suggesting differing mechanisms of action. However, its cyclohexyl group might facilitate hydrophobic interactions in enzyme-binding pockets, a feature shared with some chemotherapeutic agents .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
